Cas no 2228664-94-4 (tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate)

Tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate is a specialized carbamate derivative featuring a difluoropropylamine moiety and a methoxyphenyl group. Its key structural attributes include the tert-butyl carbamate protecting group, which enhances stability and facilitates selective deprotection in synthetic applications. The presence of difluoromethyl groups imparts unique electronic and steric properties, making it valuable in medicinal chemistry and drug development. The methoxy substituent further modulates reactivity and solubility. This compound is particularly useful as an intermediate in the synthesis of bioactive molecules, offering controlled reactivity and compatibility with diverse reaction conditions. Its well-defined structure ensures reproducibility in complex organic transformations.
tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate structure
2228664-94-4 structure
Product Name:tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate
CAS No:2228664-94-4
MF:C15H22F2N2O3
MW:316.343591213226
CID:6292719
PubChem ID:165665083
Update Time:2025-05-21

tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate
    • 2228664-94-4
    • EN300-1887495
    • tert-butyl N-[3-(3-amino-2,2-difluoropropyl)-4-methoxyphenyl]carbamate
    • Inchi: 1S/C15H22F2N2O3/c1-14(2,3)22-13(20)19-11-5-6-12(21-4)10(7-11)8-15(16,17)9-18/h5-7H,8-9,18H2,1-4H3,(H,19,20)
    • InChI Key: DCOZUGPKXRUBNA-UHFFFAOYSA-N
    • SMILES: FC(CN)(CC1C(=CC=C(C=1)NC(=O)OC(C)(C)C)OC)F

Computed Properties

  • Exact Mass: 316.15984889g/mol
  • Monoisotopic Mass: 316.15984889g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.6Ų

tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate Pricemore >>

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Additional information on tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate

Research Brief on tert-Butyl N-3-(3-Amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate (CAS: 2228664-94-4)

The compound tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate (CAS: 2228664-94-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoropropyl and methoxyphenylcarbamate moieties, has shown promising potential as a key intermediate in the synthesis of novel therapeutics. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies for various diseases.

One of the primary research objectives surrounding this compound has been to elucidate its synthetic pathways and optimize its production for scalable applications. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route for tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate, emphasizing its high yield and purity. The study highlighted the compound's stability under various conditions, making it a viable candidate for further pharmaceutical development.

In addition to its synthetic utility, recent investigations have explored the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as a modulator of specific enzymatic pathways, particularly those involved in inflammatory responses. Researchers have also investigated its role as a precursor in the synthesis of fluorinated analogs of known drugs, which could enhance bioavailability and metabolic stability.

Another notable area of research involves the compound's application in proteolysis-targeting chimeras (PROTACs). A 2024 study in ACS Chemical Biology reported the successful incorporation of tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate into PROTAC molecules, enabling targeted protein degradation. This breakthrough has opened new avenues for the development of therapeutics for previously undruggable targets.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as cost-effective synthesis, regulatory approval, and comprehensive toxicity profiling need to be addressed. Future research directions may include large-scale production optimization, in vivo efficacy studies, and exploration of its potential in combination therapies.

In conclusion, tert-butyl N-3-(3-amino-2,2-difluoropropyl)-4-methoxyphenylcarbamate (CAS: 2228664-94-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable asset for researchers aiming to develop next-generation therapeutics. Continued investigation into its applications and optimization of its properties will undoubtedly contribute to its future success in the pharmaceutical industry.

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